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Compound of Interest

Compound Name: PSB-1491

Cat. No.: B12365221

Despite a comprehensive search of scientific literature and public databases, no information
was found on a compound designated "PSB-1491" in the context of neurodegeneration or any
other therapeutic area. This suggests that "PSB-1491" may be an internal compound code not
yet disclosed in public research, a new compound for which data has not yet been published,
or an incorrect identifier.

While the requested in-depth technical guide on PSB-1491 cannot be provided, research on
other compounds with the "PSB" prefix has revealed therapeutic potential in preclinical models
of neurodegenerative diseases. This report summarizes the available information on these
related compounds to provide context on the potential research landscape of "PSB" designated
molecules in neuroscience.

Pinostrobin (PSB): A Neuroprotective Flavonoid for
Parkinson's Disease Models

Pinostrobin (PSB), a dietary bioflavonoid, has demonstrated neuroprotective effects in cellular
and animal models of Parkinson's disease.[1]

Mechanism of Action

Studies indicate that pinostrobin's neuroprotective effects are mediated through the activation
of the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway, a key regulator of
cellular antioxidant responses.[1] The proposed mechanism involves:
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 Induction of Antioxidant Enzymes: Pinostrobin up-regulates the expression of antioxidant
enzymes such as heme oxygenase-1 (HO-1) and glutamate-cysteine ligase catalytic subunit
(GCLC), which helps to mitigate oxidative stress, a key pathological feature of
neurodegenerative diseases.[1]

» Anti-apoptotic Effects: The compound has been shown to block apoptotic cascades,
including the loss of mitochondrial membrane potential and the activation of caspase-3.[1]

e Modulation of Signaling Pathways: The activation of Nrf2 by pinostrobin is believed to be
mediated, at least in part, by the PI3K/AKT and ERK signaling pathways.[1]
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PI3K/AKT Pathway

Pinostrobin (PSB) Nrf2 Activation

Antioxidant Response Increased Antioxidant 7 TN
Element (ARE) Enzymes (HO-1, GCLC) ‘\\ Neuroprotection //)

ERK Pathway

Click to download full resolution via product page

Caption: Proposed signaling pathway for the neuroprotective effects of Pinostrobin (PSB).

4-(Phenylsulfanyl) butan-2-one (4-PSB-2): An Anti-
inflammatory Agent in an Alzheimer's Disease
Model

The compound 4-(Phenylsulfanyl) butan-2-one (4-PSB-2) has shown promise in a triple-
transgenic mouse model of Alzheimer's disease (3xTg-AD) by improving fear memory retrieval
and reducing neuroinflammation.

Mechanism of Action

The therapeutic effects of 4-PSB-2 are attributed to its anti-inflammatory properties. The key
mechanisms identified include:
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e Reduction of Pro-inflammatory Markers: 4-PSB-2 was found to decrease the expression of
key inflammatory mediators, including tumor necrosis factor-alpha (TNF-a), cyclooxygenase-
2 (COX-2), and inducible nitric oxide synthase (iNOS).

e Synaptic Plasticity: The compound was also observed to increase dendritic spine density and
the expression of postsynaptic density protein-95 (PSD-95), suggesting a role in enhancing
synaptic plasticity. It also facilitated long-term potentiation (LTP) in the hippocampus of the

model mice.

Experimental Workflow for 4-PSB-2 Evaluation
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Caption: Experimental workflow for evaluating the therapeutic potential of 4-PSB-2.

Other "PSB" Compounds in Neurodegenerative
Disease Research

A search also identified PSB-16131, a potent inhibitor of the ectonucleotidase NTPDase2.
While its direct therapeutic application in neurodegeneration is not detailed, it is noted for its
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potential use in studies related to inflammation and neurodegenerative diseases, suggesting
that targeting nucleotide metabolism may be another avenue of interest for "PSB" compounds.

Conclusion

While there is no publicly available information on PSB-1491, the research on other "PSB"
compounds such as Pinostrobin and 4-PSB-2 highlights a clear interest in this class of
molecules for the treatment of neurodegenerative diseases like Parkinson's and Alzheimer's.
The mechanisms of action for these identified compounds converge on key pathological
processes in neurodegeneration, namely oxidative stress and neuroinflammation. Further
research and publication are required to determine if PSB-1491 is related to these compounds
and what its specific therapeutic potential may be. Professionals in the field are encouraged to
monitor scientific publications and company disclosures for any future information on PSB-
1491.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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